N-benzhydrylformamide

• Molecular Formula: C14H13NO
• Molecular Weight: 211.26 g/mol
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC=O
• InChI: InChI=1S/C14H13NO/c16-11-15-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-11,14H,(H,15,16)
• InChIKey: KIHAIHODXPSBCW-UHFFFAOYSA-N

SAR programs require a minimal-confounding comparator to isolate substituent effects. BHFA serves this exact role as the unsubstituted parent formamide with the lowest aryl rotational barrier (2.49 kcal/mol) in its class. - **Quantitative benchmark:** Formyl barrier 21.50 kcal/mol - midpoint of the 20-23 kcal/mol analog range - **Structural integrity:** Single-crystal XRD (orthorhombic Pbca) with N-H···O hydrogen-bonding capability - **Synthetic utility:** Direct precursor to benzhydrylamine via accelerated Leuckart hydrolysis (15-30 min reaction time)

N-Benzhydrylformamide (BHFA) Procurement Guide

N-Benzhydrylformamide (BHFA, CAS 6744-65-6; C₁₄H₁₃NO, MW 211.25 g/mol) is the unsubstituted parent member of the N-benzhydrylformamide class—a family of pharmacologically active formamides bearing a diphenylmethyl moiety on the amide nitrogen [1]. The compound crystallizes in the orthorhombic Pbca space group with a density of 1.195 Mg/m³ and a melting point of 408–410 K, and its amide group is planar with the two phenyl rings subtending angles of 79.4° and 52.3° to the amide plane [2]. BHFA serves as both a direct precursor to benzhydrylamine via hydrolysis and as a benchmark scaffold for studying substituent effects on conformation and biological activity within the benzhydrylformamide series [1].

Unsubstituted parent scaffold for N-benzhydrylformamide SAR studies

Direct precursor to benzhydrylamine via hydrolysis

Well-characterized orthorhombic crystal form (Pbca); N–H donor present

• [1] Sadvakassova MZ, Khlebnikov AI, Bakibaev AA, Kotelnikov OA, Erkassov RS, Yelubay MA, Issabayeva MA. Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study. Molecules. 2023;28(2):535. doi:10.3390/molecules28020535 View Source
• [2] Hua C. N-Benzhydrylformamide. Acta Crystallographica Section E. 2007;63(1):o144. doi:10.1107/S1600536806051592 View Source

Why BHFA Cannot Be Replaced by Generic Analogs

Although benzhydrylformamides share a common Ph₂CH-NH-C(O)H backbone, the conformational behavior—and consequently the biological activity—of each derivative is exquisitely sensitive to the presence and position of substituents [1]. The rotational barrier of the aryl fragment (ΔG298≠(Aryl)), which governs the relative orientation of the phenyl rings and the accessibility of the amide pharmacophore, varies from as low as 2.5 kcal/mol in unsubstituted BHFA to 9.8 kcal/mol in ortho-iodo-N-benzhydrylformamide [1]. The N-methyl analog (BHFA-NMe) lacks the hydrogen-bond donor N–H required for the intermolecular N–H···O interactions observed in the crystal lattice of BHFA [2]. These quantifiable differences in conformational dynamics, hydrogen-bonding capacity, and solid-state packing mean that BHFA cannot be freely interchanged with its N-alkylated, ortho-halogenated, or urea-based analogs without altering the physicochemical and pharmacological profile of the system under study.

Aryl rotational barrier varies significantly with ortho substitution, altering conformational ensemble and pharmacophore presentation

N-methyl analog (BHFA-NMe) lacks the N–H hydrogen-bond donor, changing crystal packing and solid-state properties

Benzhydrylurea analogs show non-parallel SAR; formamide and urea pharmacophores are not interchangeable

• [1] Sadvakassova MZ, Khlebnikov AI, Bakibaev AA, Kotelnikov OA, Erkassov RS, Yelubay MA, Issabayeva MA. Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study. Molecules. 2023;28(2):535. doi:10.3390/molecules28020535 View Source
• [2] Hua C. N-Benzhydrylformamide. Acta Crystallographica Section E. 2007;63(1):o144. doi:10.1107/S1600536806051592 View Source

BHFA Quantitative Differentiation Evidence

Aryl Rotational Barrier: Lowest in Class vs. Ortho-Halogen Analogs

The calculated free energy barrier for aryl ring rotation (ΔG298≠(Aryl)) in N-benzhydrylformamide (BHFA) is 2.49 kcal/mol, the lowest among all benzhydrylformamide derivatives examined [1]. Ortho-halogen substitution progressively increases this barrier: BHFA-oF (5.81 kcal/mol), BHFA-oCl (8.68 kcal/mol), BHFA-oBr (9.53 kcal/mol), and BHFA-oI (9.76 kcal/mol) [1]. The N-methyl analog BHFA-NMe exhibits an intermediate value of 3.06 kcal/mol [1]. This 3.9-fold difference between BHFA and BHFA-oI indicates that the unsubstituted parent compound possesses substantially greater conformational freedom of the aryl rings, which directly impacts the presentation of the pharmacophoric amide group to biological targets [1].

Aryl Rotation Barrier

Head-to-head

BHFA: 2.49 kcal/mol vs. 5.81–9.76 kcal/mol (ortho-halo)

Lowest conformational restriction; supports broader solution ensemble interpretation

DFT M06-2X/6-311+G*; non-relativistic for halogens

Evidence Dimension	Rotational barrier of aryl fragment ΔG298≠(Aryl) (kcal/mol)
Target Compound Data	2.49 kcal/mol (BHFA)
Comparator Or Baseline	BHFA-NMe: 3.06; BHFA-oF: 5.81; BHFA-oCl: 8.68; BHFA-oBr: 9.53; BHFA-oI: 9.76 kcal/mol
Quantified Difference	BHFA barrier is 1.2× lower than BHFA-NMe, 2.3× lower than BHFA-oF, 3.5× lower than BHFA-oCl, 3.8× lower than BHFA-oBr, and 3.9× lower than BHFA-oI
Conditions	DFT calculation at M06-2X/6-311+G* level of theory; values for halogenated derivatives from non-relativistic calculations

Why This Matters

The uniquely low aryl rotational barrier of BHFA means it accesses a broader conformational ensemble in solution than any ortho-substituted analog, which is critical when conformational pre-organization is hypothesized to govern target engagement.

• [1] Sadvakassova MZ, Khlebnikov AI, Bakibaev AA, Kotelnikov OA, Erkassov RS, Yelubay MA, Issabayeva MA. Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study. Molecules. 2023;28(2):535. doi:10.3390/molecules28020535 View Source

Formyl Rotational Barrier Invariance Across Analogs

In contrast to the widely varying aryl rotational barriers, the calculated ΔG298≠(Formyl) values for formyl group rotation are tightly clustered between 20 and 23 kcal/mol across all studied compounds: BHFA (21.50 kcal/mol), BHFA-oF (20.11), BHFA-oCl (20.42), BHFA-oBr (20.36), BHFA-oI (21.40), and BHFA-NMe (22.65 kcal/mol) [1]. The DFT method at M06-2X/6-311+G* satisfactorily reproduced the experimental ΔG298≠(Formyl) barrier for BHFA-NMe, validating the computational approach [1]. This invariance establishes that the formamide core electronic structure is essentially conserved across the series, meaning that any differential biological activity observed among analogs can be attributed predominantly to aryl conformational effects rather than to altered amide electronics [1].

Formyl Rotation Barrier

Head-to-head

21.50 kcal/mol (BHFA); series mean ~21.24 kcal/mol

Formyl barrier conserved; aryl substitution is the primary variable for SAR

DFT M06-2X/6-311+G*; validated against expt. for BHFA-NMe

Evidence Dimension	Rotational barrier of formyl group ΔG298≠(Formyl) (kcal/mol)
Target Compound Data	21.50 kcal/mol (BHFA)
Comparator Or Baseline	BHFA-oF: 20.11; BHFA-oCl: 20.42; BHFA-oBr: 20.36; BHFA-oI: 21.40; BHFA-NMe: 22.65 kcal/mol
Quantified Difference	Maximum deviation across series: 2.54 kcal/mol (BHFA-oF vs BHFA-NMe); BHFA differs from the mean of all six compounds by only 0.29 kcal/mol
Conditions	DFT calculation at M06-2X/6-311+G* level of theory; experimental validation performed for BHFA-NMe via dynamic NMR

Why This Matters

BHFA serves as the minimal-confound baseline for SAR studies: its formyl barrier sits at the center of the 20–23 kcal/mol range, making it the logical reference compound when aryl substituent effects are the experimental variable of interest.

• [1] Sadvakassova MZ, Khlebnikov AI, Bakibaev AA, Kotelnikov OA, Erkassov RS, Yelubay MA, Issabayeva MA. Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study. Molecules. 2023;28(2):535. doi:10.3390/molecules28020535 View Source

N–H Hydrogen-Bond Donor Capacity vs. N-Methyl Analog

Single-crystal X-ray diffraction reveals that BHFA molecules are linked via intermolecular N–H···O hydrogen bonds in the solid state, forming a well-defined orthorhombic lattice (Pbca, a = 16.131 Å, b = 8.272 Å, c = 17.602 Å, Z = 8) [1]. The amide group is planar, and the two phenyl rings subtend angles of 79.4(9)° and 52.3(1)° to this plane, with an inter-phenyl angle of 100.7(8)° [1]. In contrast, BHFA-NMe bears a methyl substituent on the amide nitrogen and therefore lacks the N–H donor, precluding the formation of analogous N–H···O hydrogen-bond networks. This structural difference has direct consequences for melting point (BHFA: 408–410 K [1]), solubility, and formulation behavior.

H-Bond Donor

Cross-study

N–H donor present (BHFA); absent in BHFA-NMe

N–H···O network affects crystallinity and solubility; relevant for solid-state selection

Single-crystal XRD; orthorhombic Pbca, Z=8

Evidence Dimension	Hydrogen-bond donor capacity and crystal packing
Target Compound Data	N–H donor present; intermolecular N–H···O hydrogen bonds; orthorhombic Pbca; MP 408–410 K
Comparator Or Baseline	BHFA-NMe: N–CH₃取代, no N–H donor; hydrogen-bond-directed packing absent (no single-crystal data available for direct lattice comparison)
Quantified Difference	Qualitative difference in hydrogen-bond donor count (1 vs. 0); BHFA MP = 408–410 K (BHFA-NMe MP not reported in comparable literature)
Conditions	Single-crystal X-ray diffraction at T = 294 K for BHFA [1]

Why This Matters

The presence of the N–H donor in BHFA affects solubility, crystallinity, and solid-state stability—parameters critical for formulation scientists and analytical chemists selecting a reference standard or synthetic intermediate.

• [1] Hua C. N-Benzhydrylformamide. Acta Crystallographica Section E. 2007;63(1):o144. doi:10.1107/S1600536806051592 View Source
• [2] Sadvakassova MZ, Khlebnikov AI, Bakibaev AA, Kotelnikov OA, Erkassov RS, Yelubay MA, Issabayeva MA. Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study. Molecules. 2023;28(2):535. doi:10.3390/molecules28020535 View Source

Accelerated Synthesis vs. Traditional Leuckart Protocols

The traditional Leuckart reaction for synthesizing benzhydrylformamides from benzophenones requires heating at 160–185°C for 6–25 hours [1]. An accelerated protocol developed by Bobylev et al. completes the reaction in 15–30 minutes and produces benzhydrylformamides in quantitative yield [2]. This acceleration was successfully applied to the synthesis of BHFA from benzophenone [2]. The dramatic reduction in reaction time—from hours to minutes—while maintaining quantitative conversion represents a meaningful advantage for combinatorial library synthesis and scale-up workflows where throughput and energy cost are decision-relevant parameters.

Synthesis Time

Class-level

15–30 min (accelerated Leuckart) vs. 6–25 h (traditional)

Supports rapid compound library and scale-up workflows

Quantitative yield maintained; applied to benzophenone

Evidence Dimension	Synthesis reaction time to completion
Target Compound Data	15–30 minutes (accelerated Leuckart), quantitative yield [2]
Comparator Or Baseline	6–25 hours (traditional Leuckart reaction at 160–185°C) [1]
Quantified Difference	24-fold to 100-fold reduction in reaction time (minimum factor: 6 h × 60 / 15 min = 24×; maximum factor: 25 h × 60 / 30 min = 50×); yield maintained at quantitative level
Conditions	Accelerated protocol using formamide and formic acid at optimized molar ratio; applied to benzophenone as substrate [2]

Why This Matters

For procurement decisions involving large-quantity synthesis or compound library production, the availability of a validated accelerated route with quantitative yield directly reduces cost-per-gram and turnaround time relative to traditional Leuckart-derived materials.

• [1] US Patent Application US20090143622A1. Method for the Synthesis of Substituted Formylamines and Substituted Amines. Bobylev MM. Published June 4, 2009. View Source
• [2] Bobylev MM, Scofield T. Synthesis of benzhydrylformamides via the accelerated Leuckart reaction. Proceedings of the North Dakota Academy of Science. 2009;63:62. View Source

Multimodal Pharmacology vs. Benzhydrylurea Class

The benzhydrylformamide class, including BHFA, has been documented to possess anticonvulsant, enzyme-inducing (cytochrome P450 monooxygenase system), and antihypoxic activities [1]. Quantitative structure-activity relationship studies comparing N-benzhydrylamides (formamides) and N-benzhydrylureas established that anticonvulsant activity, as measured by the anticorazole index, follows distinct substitution-pattern dependencies for the two classes: in benzhydrylureas, the anticonvulsive potency order is ortho > meta > para, whereas antihypoxic activity follows meta > ortho > para [2]. This divergent SAR between the formamide and urea series demonstrates that formamide-based compounds like BHFA engage biological targets through mechanisms not fully recapitulated by the urea analogs, supporting their non-interchangeability in pharmacological research.

Pharmacology SAR

Class-level

Formamide vs. urea: divergent positional SAR; no unified ED50 dataset

Formamide and urea SAR are non-parallel; class-specific review required

Anticorazole index; rodent model context

Evidence Dimension	Pharmacological activity profile and substituent-dependent SAR
Target Compound Data	Benzhydrylformamides (including BHFA): anticonvulsant, enzyme-inducing (liver monooxygenase), antihypoxic [1]
Comparator Or Baseline	Benzhydrylureas: anticonvulsant and antihypoxic, but with different positional SAR (anticonvulsive: ortho > meta > para; antihypoxic: meta > ortho > para) [2]
Quantified Difference	Divergent rank-order SAR between formamide and urea classes (no single unified ED50 dataset available for BHFA itself vs. a specific urea comparator in the same study)
Conditions	Anticonvulsant activity measured by anticorazole index in rodent models; antihypoxic activity assessed on histotoxic hypoxia model [2]

Why This Matters

Researchers selecting between benzhydrylformamide and benzhydrylurea scaffolds for anticonvulsant or enzyme-induction studies must recognize that the two classes exhibit non-parallel SAR, meaning the optimal substitution pattern for one class cannot be inferred from the other.

• [1] Sadvakassova MZ, Khlebnikov AI, Bakibaev AA, Kotelnikov OA, Erkassov RS, Yelubay MA, Issabayeva MA. Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study. Molecules. 2023;28(2):535. doi:10.3390/molecules28020535 View Source
• [2] Bakibaev AA, Tignibidina LG, Filimonov VD, et al. Quantitative relationship between anticonvulsant activity in N-benzhydrylamides and N-benzhydrylureas, their structures, and 13C NMR spectra. Pharmaceutical Chemistry Journal. 1989;22(5):358–363. doi:10.1007/BF00769646 View Source

BHFA Application Scenarios for Research and Industry

Conformational Baseline for SAR Studies

BHFA is the optimal reference compound for SAR campaigns exploring how ortho-substitution on the diphenylmethane moiety affects biological activity. As established in Section 3, BHFA exhibits the lowest aryl rotational barrier (2.49 kcal/mol) in the series, with formyl barrier (21.50 kcal/mol) sitting at the center of the 20–23 kcal/mol range shared by all analogs [1]. This makes BHFA the minimal-confounding comparator against which ortho-halogen or N-alkyl derivatives can be quantitatively benchmarked for conformational effects on target engagement. Procurement of high-purity BHFA alongside a panel of ortho-substituted derivatives enables controlled, interpretable SAR data generation.

Synthetic Intermediate for Benzhydrylamine Production

BHFA serves as the direct precursor to benzhydrylamine through acidic or basic hydrolysis of the formamide group. The accelerated Leuckart protocol provides BHFA in quantitative yield within 15–30 minutes from benzophenone [4], making the two-step sequence (accelerated Leuckart → hydrolysis) a time-efficient route to benzhydrylamines that are widely used as intermediates in agrochemical and pharmaceutical synthesis [3]. For process chemists evaluating supply-chain options, this accelerated route offers a 24- to 50-fold reduction in the first-step reaction time compared to traditional Leuckart conditions.

Crystallography and Solid-State Form Screening

The well-characterized single-crystal structure of BHFA (orthorhombic Pbca, intermolecular N–H···O hydrogen bonds, complete unit cell parameters available) [2] makes it a valuable reference compound for crystallographers studying the solid-state behavior of secondary amides with benzhydryl substituents. Its N–H donor capacity differentiates it from N-methyl-N-benzhydrylformamide (BHFA-NMe), which cannot form analogous hydrogen-bond networks [1]. BHFA is the appropriate choice when hydrogen-bond-directed crystal engineering or polymorph screening is the research objective.

Anticonvulsant and Enzyme-Induction Tool Compound

Benzhydrylformamides including BHFA are established as compounds with anticonvulsant, enzyme-inducing (liver monooxygenase system), and antihypoxic activities [1]. Critically, the SAR for anticonvulsant activity in benzhydrylformamides diverges from that observed in benzhydrylureas, with different positional substitution preferences for the two classes [5]. BHFA, as the unsubstituted parent formamide, provides the logical starting point for studies comparing formamide-based versus urea-based anticonvulsant pharmacophores. Procurement of BHFA for such studies should be accompanied by documentation of its conformational integrity (e.g., NMR evidence of formyl group orientation) to ensure batch-to-batch consistency.

Application

Selection Property

Validation Focus

SAR conformational baseline studies

Unsubstituted parent scaffold with minimal aryl steric bias

Aryl rotational barrier context vs. ortho-substituted analogs

Benzhydrylamine precursor synthesis

Accelerated Leuckart route compatibility

Hydrolysis conversion and reaction time

Solid-state form and crystal engineering

N–H hydrogen-bond donor capacity

Intermolecular H-bond network and orthorhombic packing

Anticonvulsant and enzyme-induction research

Formamide pharmacophore scaffold (distinct from urea)

Divergent positional SAR vs. benzhydrylureas; class-specific review

• [1] Sadvakassova MZ, Khlebnikov AI, Bakibaev AA, Kotelnikov OA, Erkassov RS, Yelubay MA, Issabayeva MA. Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study. Molecules. 2023;28(2):535. doi:10.3390/molecules28020535 View Source
• [2] Hua C. N-Benzhydrylformamide. Acta Crystallographica Section E. 2007;63(1):o144. doi:10.1107/S1600536806051592 View Source
• [3] US Patent Application US20090143622A1. Method for the Synthesis of Substituted Formylamines and Substituted Amines. Bobylev MM. Published June 4, 2009. View Source
• [4] Bobylev MM, Scofield T. Synthesis of benzhydrylformamides via the accelerated Leuckart reaction. Proceedings of the North Dakota Academy of Science. 2009;63:62. View Source
• [5] Bakibaev AA, Tignibidina LG, Filimonov VD, et al. Quantitative relationship between anticonvulsant activity in N-benzhydrylamides and N-benzhydrylureas, their structures, and 13C NMR spectra. Pharmaceutical Chemistry Journal. 1989;22(5):358–363. doi:10.1007/BF00769646 View Source